Cas no 88301-74-0 (Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride)

88301-74-0 structure
Product name:Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride
Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride
- 2-(chloromethyl)-6-(trifluoromethyl)aniline,hydrochloride
- 2-(Chloromethyl)-6-(trifluoromethyl)aniline--hydrogen chloride (1/1)
- DTXSID80537884
- 88301-74-0
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- Inchi: InChI=1S/C8H7ClF3N.ClH/c9-4-5-2-1-3-6(7(5)13)8(10,11)12;/h1-3H,4,13H2;1H
- InChI Key: REIWBMTUTDSMAI-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C(=C1)C(F)(F)F)N)CCl.Cl
Computed Properties
- Exact Mass: 244.9985891g/mol
- Monoisotopic Mass: 244.9985891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride Related Literature
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Sudeshna Chaudhari,Dhrubajyoti Bhattacharjya,Jong-Sung Yu RSC Adv., 2013,3, 25120-25128
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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Miao Du,Min Chen,Xiao-Gang Yang,Jiong Wen,Xi Wang,Shao-Ming Fang,Chun-Sen Liu J. Mater. Chem. A, 2014,2, 9828-9834
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Tai-Ping Gao,Jun-Bing Lin,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 8934-8936
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Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
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